5-Pentafluoroethyl-N-(1-trifluoromethoxymethylpropyl)-nicotinamide

Specification

• CAS No.: 1204235-24-4
• Molecular Formula: C13H12F8N2O2
• Molecular Weight: 380.23 g/mol
• IUPAC Name: 5-(1,1,2,2,2-pentafluoroethyl)-N-[1-(trifluoromethoxy)butan-2-yl]pyridine-3-carboxamide
• Standard InChI: InChI=1S/C13H12F8N2O2/c1-2-9(6-25-13(19,20)21)23-10(24)7-3-8(5-22-4-7)11(14,15)12(16,17)18/h3-5,9H,2,6H2,1H3,(H,23,24)
• Standard InChI Key: LPLXOQKLZKRGEV-UHFFFAOYSA-N
• SMILES: CCC(COC(F)(F)F)NC(=O)C1=CC(=CN=C1)C(C(F)(F)F)(F)F
• Canonical SMILES: CCC(COC(F)(F)F)NC(=O)C1=CC(=CN=C1)C(C(F)(F)F)(F)F

Introduction

5-Pentafluoroethyl-N-(1-trifluoromethoxymethylpropyl)-nicotinamide is a complex organic compound with the CAS number 1204235-24-4 and the molecular formula C13H12F8N2O2. It has a molecular weight of 380.23 g/mol. This compound is part of a broader class of nicotinamides, which are derivatives of nicotinic acid (vitamin B3) and are known for their diverse biological activities.

Biological Activity and Potential Applications

While specific biological activity data for 5-Pentafluoroethyl-N-(1-trifluoromethoxymethylpropyl)-nicotinamide is limited, compounds with similar structures often exhibit a range of biological effects. Nicotinamide derivatives are known for their roles in metabolism, energy production, and as potential therapeutic agents in various diseases.

Potential Therapeutic Areas

• Metabolic Disorders: Nicotinamide derivatives can influence metabolic pathways, potentially benefiting conditions like diabetes or obesity.

• Neuroprotection: Some nicotinamides have shown neuroprotective effects, which could be relevant in neurodegenerative diseases.

• Cancer Research: Certain nicotinamide compounds have been studied for their anticancer properties, though this is more speculative for the specific compound .

Synthesis and Chemical Reactions